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Compound of Interest

Compound Name: HIV-1 inhibitor-18

Cat. No.: B12400953 Get Quote

Technical Guide: HIV-1 Inhibitor-18
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of HIV-1 Inhibitor-18, a novel antiretroviral

compound. The document details its chemical properties, mechanism of action, biological

activity, and the experimental protocols utilized for its characterization.

Compound Identification and Properties
HIV-1 Inhibitor-18, also referred to as compound II-13c, is a phenylalanine derivative identified

as a potent inhibitor of the Human Immunodeficiency Virus Type 1 (HIV-1).[1]

Property Value Reference

CAS Number 2764787-56-4 [1]

Molecular Formula C27H31N3O6S [1]

Mechanism of Action HIV-1 Capsid (CA) Inhibitor [1]

Mechanism of Action
HIV-1 Inhibitor-18 targets the viral capsid protein (CA), a crucial component in multiple stages

of the HIV-1 life cycle. The HIV-1 capsid is a conical structure composed of CA protein
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monomers that assemble into hexamers and pentamers. This structure protects the viral

genome and facilitates its transport to the nucleus of the host cell. The proper assembly and

disassembly (uncoating) of the capsid are critical for successful infection.[2][3]

HIV-1 Inhibitor-18, similar to the well-characterized capsid inhibitor PF-74, binds to a pocket at

the interface of the N-terminal domain (NTD) and C-terminal domain (CTD) of adjacent CA

protomers within the hexameric lattice.[1][4][5] This binding event disrupts the normal dynamics

of capsid assembly and disassembly. By interfering with these processes, the inhibitor can

block viral replication at both early and late stages of the viral life cycle.[3][4]

Below is a diagram illustrating the HIV-1 life cycle and the key stages targeted by capsid

inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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